4070-48-8(L-valine methyl ester),F82399,DB-220831

L-valine methyl ester Properties

Names and Identifiers

- L-valine methyl ester
- (L)-valine methyl ester
- (+)-L-Valine methyl ester
- (S)-2-Amino-3-methylbutanoic acid methyl ester
- Methyl (S)-2-amino-3-methylbutanoate
- Methyl L-valinate
- Methyl valinate
- O-Methyl-L-valine
- S-Valine methyl ester
- Valine methyl ester
- (s)-methyl2-amino-3-methylbutanoate
- DB-220831
- (R,S)-2-Amino-3-methyl-butyric acid methyl ester
- (L)-Valine methyl ester
- methyl (2S)-2-amino-3-methylbutanoate
- DTXCID60116176
- CHEMBL1209949
- (S)-2-Amino-3-methyl-butyric acid methyl ester
- O-METHYLVALINE
- EN300-736831
- H-Val-OMe
- Valine, methyl ester, L-
- 4070-48-8
- L-Valine, methyl ester
- HY-W037443
- Q27467083
- AKOS000302173
- L-VALINE METHYL ESTER
- l-val methyl ester
- (s)-methyl 2-amino-3-methylbutanoate
- F82399
- L-valine methylester
- (S)-2-amino-3-methyl-butyric acid methyl ester, AldrichCPR
- Methyl valine
- Methyl 2-amino-3-methylbutanoate #
- DTXSID20193685
- (+/-)-valine methyl ester
- SCHEMBL135982
- BDBM50485607
- CS-0093743
- +Expand
- MDL： MFCD03695472
- InChIKey： CEMZBWPSKYISTN-YFKPBYRVSA-N
- Inchi： InChI=1S/C6H13NO2/c1-4(2)5(7)6(8)9-3/h4-5H,7H2,1-3H3/t5-/m0/s1
- SMILES： CC(C)[C@@H](C(=O)OC)N

Computed Properties

Exact Mass: 131.09500
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 131.095
Heavy Atom Count: 9
Complexity: 101
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 52.3A^2

Experimental Properties

LogP: 0.84300
PSA: 52.32000
Boiling Point: 146 ºC
Flash Point: 21 ºC
Density: 0.968

L-valine methyl ester Security Information

L-valine methyl ester Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

L-valine methyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C7FW-100mg	L-VALINE METHYL ESTER	4070-48-8	98%;RG	100mg	$108.00	2024-05-03
A2B Chem LLC	AF68716-100mg	L-VALINE METHYL ESTER	4070-48-8	98%;RG	100mg	$113.00	2024-04-20
Aaron	AR00C7O8-100mg	L-VALINE METHYL ESTER	4070-48-8	98%	100mg	$86.00
Ambeed	A309334-250mg	(S)-Methyl 2-amino-3-methylbutanoate	4070-48-8	97%	250mg	$23.0	2024-07-19
Enamine	EN300-736831-0.05g	methyl (2S)-2-amino-3-methylbutanoate	4070-48-8		0.05g	$22.0
MedChemExpress	HY-W037443-50mg	Methyl L-valinate	4070-48-8		50mg	￥385	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBA0371-100mg	methyl (2S)-2-amino-3-methyl-butanoate	4070-48-8	95%	100mg	￥581.0

L-valine methyl ester Synthesis

L-valine methyl ester Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:4070-48-8)

MR./MRS.:WANG TING TING

Phone:13862111431

Email:sales2@senfeida.com

Web:https://senfeida.en.made-in-china.com/

L-valine methyl ester Related Literature

1. C → N and N → C solution phase peptide synthesis using the N-acyl 4-nitrobenzenesulfonamide as protection of the carboxylic function

Rosaria De Marco,Mariagiovanna Spinella,Anna De Lorenzo,Antonella Leggio,Angelo Liguori Org. Biomol. Chem. 2013 11 3786
2. Studies on the diastereoisomeric and conformational aspects of benzoyl dipeptide esters, as a means of assessing racemisation using nuclear magnetic resonance spectroscopy

John S. Davies,R. John Thomas J. Chem. Soc. Perkin Trans. 1 1981 1639
3. Deprotection/reprotection of the amino group in α-amino acids and peptides. A one-pot procedure in [Bmim][BF4] ionic liquid

M. L. Di Gioia,A. Barattucci,P. Bonaccorsi,A. Leggio,L. Minuti,E. Romio,A. Temperini,C. Siciliano RSC Adv. 2014 4 2678
4. Dynamic combinatorial libraries of hydrazone-linked pseudo-peptides: dependence of diversity on building block structure and chirality

Jingyuan Liu,Kevin R. West,Chantelle R. Bondy,Jeremy K. M. Sanders Org. Biomol. Chem. 2007 5 778
5. Intrinsic reactivities in the alkylations of protected amino acids by (R)- and (S)-methyloxirane

Martin K. Ellis,Bernard T. Golding,William P. Watson J. Chem. Soc. Perkin Trans. 2 1984 1737
6. Amino-acids and peptides. Part XII. α- and β-L-aspartyl-L-valine

W. D. John,G. T. Young J. Chem. Soc. 1954 2870
7. Chiral recognition of amino esters by ruthenium porphyrin complexes and crystal structure of {5,10,15,20-tetrakis[o-(3,3,3-trifluoro-2-methoxy-2-phenylpropanoylamino)phenyl]porphyrin}bis(L-valine methyl ester)ruthenium(II) (α,α,β,β isomer)

Christophe Morice,Paul Le Maux,Gérard Simonneaux,Loic Toupet J. Chem. Soc. Dalton Trans. 1998 4165
8. Transamidation of gluten proteins during the bread-making process of wheat flour to produce breads with less immunoreactive gluten

Nina Gisella Heredia-Sandoval,Alma Rosa Islas-Rubio,Francisco Cabrera-Chávez,Ana María Calderón de la Barca Food Funct. 2014 5 1813
9. Site-selective and diastereoselective functionalization of α-amino acid and peptide derivatives via palladium-catalyzed sp3 C–H activation

Ming Zhang,Shengliang Zhong,Yiyuan Peng,Jianwen Jiang,Yongli Zhao,Changfeng Wan,Zhenming Zhang,Rongli Zhang,Ai Qin Zhang Org. Chem. Front. 2021 8 133
10. Synthesis of cyclic peptide analogues of the 310 helical Pro138-Gly144 segment of human aquaporin-4 by olefin metathesis

?yvind Jacobsen,Jo Klaveness,Ole Petter Ottersen,Mahmood Reza Amiry-Moghaddam,P?l Rongved Org. Biomol. Chem. 2009 7 1599

Cas no 4070-48-8 (L-valine methyl ester)

L-valine methyl ester Properties

Names and Identifiers

Computed Properties

Experimental Properties

L-valine methyl ester Security Information

L-valine methyl ester Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

L-valine methyl ester Price

L-valine methyl ester Synthesis

L-valine methyl ester Suppliers

L-valine methyl ester Related Literature

4070-48-8 (L-valine methyl ester) Related Products